Cas no 1956340-97-8 (2-Fluoro-5-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)benzamide)

• Product Name: 2-Fluoro-5-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)benzamide
• CAS No: 1956340-97-8
• MF: C₁₆H₁₂FN₃O₂
• MW: 297.283786773682
• MDL: MFCD29918469
• CID: 4675225
• PubChem ID: 118988842
• Update Time: 2025-06-09

2-Fluoro-5-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)benzamide
• SCHEMBL22852705
• 1956340-97-8
• 2-Fluoro-5-[(4-oxo-3,4-dihydro-1-phthalazinyl)methyl]benzamide
• MFCD29918469
• R10027
• CS-0161417
• BS-50697
• Z2651534227
• 2-fluoro-5-[(4-oxo-3H-phthalazin-1-yl)methyl]benzamide

• MDL： MFCD29918469
• Inchi： 1S/C16H12FN3O2/c17-13-6-5-9(7-12(13)15(18)21)8-14-10-3-1-2-4-11(10)16(22)20-19-14/h1-7H,8H2,(H2,18,21)(H,20,22)
• InChI Key： YXVRDDUXZVPUSA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(N)=O)CC1C2C=CC=CC=2C(NN=1)=O

Computed Properties

• Exact Mass: 297.09135480g/mol
• Monoisotopic Mass: 297.09135480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.6
• XLogP3: 1.6

Additional information on 2-Fluoro-5-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)benzamide

Comprehensive Overview of 2-Fluoro-5-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)benzamide (CAS No. 1956340-97-8)

2-Fluoro-5-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)benzamide, with the CAS number 1956340-97-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of phthalazine derivatives, which are known for their diverse biological activities. The presence of a fluoro substituent and a benzamide moiety enhances its potential for interaction with biological targets, making it a subject of interest in drug discovery and development.

In recent years, the search for novel small molecule inhibitors and therapeutic agents has driven the exploration of compounds like 2-Fluoro-5-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)benzamide. Researchers are particularly intrigued by its potential applications in targeting enzyme pathways and protein-protein interactions. The compound's unique structure, featuring a dihydrophthalazinone core, suggests possible utility in modulating inflammatory responses or cellular signaling processes, aligning with current trends in precision medicine.

The synthesis of 2-Fluoro-5-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)benzamide involves multi-step organic reactions, often starting from commercially available phthalic anhydride derivatives. Key steps include fluorination, amide coupling, and cyclization, which require careful optimization to achieve high yields and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound, ensuring its suitability for further studies.

From a drug discovery perspective, the compound's pharmacokinetic properties—such as solubility, stability, and membrane permeability—are critical factors under investigation. Computational modeling and in vitro assays are often employed to predict its bioavailability and target affinity. These studies are part of broader efforts to address common questions in the field, such as "How can small molecules be optimized for drug-likeness?" or "What are the latest advancements in structure-activity relationship (SAR) analysis?"

The growing interest in 2-Fluoro-5-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)benzamide also reflects broader trends in medicinal chemistry, where researchers seek to repurpose known scaffolds for new therapeutic indications. For example, its structural similarity to other heterocyclic compounds used in oncology or neurology raises questions about its potential cross-reactivity or novel mechanisms of action. Such inquiries are frequently explored in academic and industrial labs, driving innovation in hit-to-lead optimization.

In addition to its pharmaceutical potential, 2-Fluoro-5-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)benzamide may serve as a valuable chemical probe for studying biological systems. Its ability to selectively bind certain proteins or enzymes could illuminate previously unknown pathways, contributing to the broader understanding of disease mechanisms. This aligns with the increasing demand for tool compounds in basic research, as highlighted by frequent searches for "How to design selective inhibitors?" or "What are the best practices for target validation?"

As the scientific community continues to explore the applications of 2-Fluoro-5-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)benzamide, its role in collaborative research and open science initiatives becomes increasingly important. Sharing data on its synthesis, characterization, and biological activity can accelerate discoveries and reduce duplication of efforts. This collaborative spirit is central to addressing global health challenges and advancing the frontiers of chemical biology.

In summary, 2-Fluoro-5-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)benzamide (CAS No. 1956340-97-8) represents a promising candidate for further investigation in drug development and biochemical research. Its unique structural features and potential biological activities make it a compelling subject for scientists exploring next-generation therapeutics and molecular tools. By leveraging modern techniques and collaborative approaches, researchers can unlock its full potential, contributing to advancements in personalized medicine and disease treatment.